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Compound of Interest

Compound Name: D-(+)-Cellobiose-13C

Cat. No.: B12395374 Get Quote

An In-depth Technical Guide to D-(+)-Cellobiose-¹³C

This guide provides a comprehensive overview of the physical and chemical properties of D-

(+)-Cellobiose-¹³C, tailored for researchers, scientists, and professionals in drug development.

It includes detailed data, experimental protocols, and visualizations of key applications.

Introduction
D-(+)-Cellobiose is a disaccharide composed of two β-glucose units linked by a β-1,4 glycosidic

bond.[1][2] It is a reducing sugar and the primary repeating unit of cellulose.[2] The ¹³C-labeled

version, D-(+)-Cellobiose-¹³C, is a stable isotope-labeled compound used extensively as a

tracer for quantification in metabolic research and drug development.[3][4] It also serves as a

critical tool in structural studies of cellulose and its enzymatic degradation.[5][6] The

incorporation of ¹³C isotopes allows for non-radioactive tracking and analysis via mass

spectrometry and Nuclear Magnetic Resonance (NMR) spectroscopy.[5][7]

Physical and Chemical Properties
The physical and chemical characteristics of D-(+)-Cellobiose-¹³C are summarized below. Note

that the molecular weight varies depending on the number and position of the ¹³C labels.

Table 1: Physical Properties of D-(+)-Cellobiose-¹³C and
Unlabeled Analog
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Property Value Source(s)

Appearance White crystalline solid / powder [8][9]

Molecular Formula

Unlabeled: C₁₂H₂₂O₁₁Single

Label: C₁₁¹³CH₂₂O₁₁Fully

Labeled: ¹³C₁₂H₂₂O₁₁

[3][8][10][11]

Molecular Weight

Unlabeled: 342.30 g/mol D-

Cellobiose-1'-¹³C: 343.29 g/mol

D-Cellobiose-1-¹³C: 327.23

g/mol D-Cellobiose-¹³C₁₂:

354.21 g/mol

[3][8][10][11][12]

Melting Point
223-230 °C (decomposes)239

°C (decomposes)
[2][8][13]

Solubility

Soluble in Water (H₂O) and

Dimethyl Sulfoxide

(DMSO).Water solubility: ~50

mg/mL

[2][3][8]

Optical Activity (unlabeled)
[α]/D +34 ±1 (c = 10% w/v in

H₂O)
[2]

Storage (Powder)
0 to 8 °C (short term)-20°C for

up to 3 years
[3][8]

Storage (In Solvent)
-80°C for up to 6 months-20°C

for up to 1 month
[3]

Table 2: Chemical and Identification Properties
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Property Value Source(s)

IUPAC Name
4-O-β-D-glucopyranosyl-D-

glucose
[1][2]

Synonyms

D-(+)-Cellobiose-¹³C, 4-O-

beta-D-glucopyranosyl-D-[1-

¹³C]glucose

[10][14]

CAS Number

Unlabeled: 528-50-7D-

Cellobiose-1'-¹³C: 2892630-35-

0

[8][9]

Purity Typically ≥98% (by HPLC) [2][10]

Isotopic Enrichment Typically ≥99 atom % ¹³C [8]

Experimental Protocols
Detailed methodologies are crucial for the effective use of D-(+)-Cellobiose-¹³C in research.

Preparation of Stock and In Vivo Formulations
Due to its utility in biological systems, preparing appropriate formulations is a common

requirement. The following protocols are provided as a reference.[3]

a) Stock Solution Preparation (e.g., 10 mM in DMSO):

Calculate the required mass of D-(+)-Cellobiose-¹³C based on its specific molecular weight

(e.g., for MW 343.29, use 3.43 mg for 1 mL of 10 mM solution).

Add the calculated mass to a sterile vial.

Add the required volume of DMSO to the vial.

Vortex or sonicate gently until the solid is completely dissolved.

Aliquot the stock solution into smaller volumes for routine use and store at -20°C or -80°C to

avoid repeated freeze-thaw cycles.[3]
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b) Example In Vivo Injection Formulation (10% DMSO, 5% Tween 80, 85% Saline):

Begin with a prepared stock solution in DMSO.

For a final volume of 1 mL, combine 100 µL of the DMSO stock solution with 50 µL of Tween

80.

Mix thoroughly until the solution is clear.

Add 850 µL of saline (0.9% NaCl in ddH₂O) and mix again to achieve a homogenous

solution.

It is recommended to prepare this formulation fresh on the day of use.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is a primary technique for analyzing ¹³C-labeled compounds.

a) Objective: To confirm isotopic incorporation and study molecular interactions.

b) Methodology for Solution-State ¹³C NMR:

Sample Preparation: Dissolve a sufficient amount of D-(+)-Cellobiose-¹³C in a deuterated

solvent, typically Deuterium Oxide (D₂O), to a concentration of approximately 10-20 mg/mL.

Instrumentation: Utilize a high-field NMR spectrometer (e.g., 500 MHz or 600 MHz).[12]

Data Acquisition: Record a standard one-dimensional ¹³C NMR spectrum. For more detailed

structural assignment, two-dimensional experiments like ¹H-¹³C HSQC (Heteronuclear Single

Quantum Coherence) can be performed.[12][15]

Analysis: The resulting spectrum will show signals for the ¹³C-enriched carbon atoms. The

chemical shifts can be compared to unlabeled standards and used to study interactions with

other molecules, such as metal ions, by observing changes in chemical shift (Δδ).[5]

Applications and Experimental Workflows
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D-(+)-Cellobiose-¹³C is integral to several research applications. The following diagrams

illustrate key experimental workflows.
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Caption: General workflow for preparing D-(+)-Cellobiose-¹³C solutions for research.
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Caption: Use of D-(+)-Cellobiose-¹³C in cellulose degradation pathway analysis.
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Caption: Conceptual workflow for metabolic tracing using D-(+)-Cellobiose-¹³C.
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Safety and Handling
According to available safety data sheets, D-(+)-Cellobiose is not classified as a hazardous

substance.[16][17] However, standard laboratory safety practices should always be observed.

Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses, gloves, and

lab coats to prevent skin and eye contact.[9]

Handling: Avoid dust formation during handling.[9][16] Use in a well-ventilated area.

Fire Safety: Use water spray, carbon dioxide, dry chemical, or alcohol-resistant foam for

extinction.[18]

Disposal: Dispose of chemical waste in accordance with local, regional, and national

regulations.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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